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Introduction

Cerium, a rare earth element, plays a crucial role as an alloying addition in cast iron,
significantly influencing its microstructure and mechanical properties. It is a potent nodulizer
and inoculant, primarily used in the production of ductile iron and, to a lesser extent, in gray
and compacted graphite irons. This document provides detailed application notes on the effects
of cerium and protocols for its use and analysis in cast iron.

Cerium's primary functions in cast iron include:

» Nodulization: Promoting the formation of spheroidal graphite (nodules) in ductile iron, which
enhances ductility and toughness compared to the flake graphite in gray iron.[1][2]

¢ Inoculation: Increasing the number of nucleation sites for graphite, leading to a finer and
more uniform microstructure.[1][3]

» Neutralization of Deleterious Elements: Cerium effectively counteracts the harmful effects of
trace elements like lead, antimony, and bismuth, which can interfere with graphite
nodulization.[1]

» Deoxidation and Desulfurization: It reacts with oxygen and sulfur in the molten iron to form
stable inclusions that can act as nuclei for graphite precipitation.[1]
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Data Presentation: Quantitative Effects of Cerium

The addition of cerium to cast iron has a direct and measurable impact on its mechanical
properties. The following tables summarize the quantitative effects of varying cerium

concentrations.

Ductile Cast Iron
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Nodule

Elongatio Hardness Count
Content Strength Strength Notes

n (%) (HB) (nodules/
(wt%) (MPa) (MPa) mm?)

Cerium Tensile Yield

Low cerium
0.005 - - - - 11,700
content.

Optimal for
maximizing
nodule
0.014 - - - - 45,800 countand
achieving
fine
graphite
size.[4]

Exceeding
the optimal
amount

0.018 - - - - 29,000 leads to
coarsening
of graphite.
[4]

Similar to
0.018%
Ce,
indicating a
0.020 - - ) i ~29.000 decrease
in nodule
count
beyond the
optimum.

[4]

0.060 (60 488 - 20.17 - - Results in
ppm) the highest
amount

and
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spheroidiza
tion rate of

graphite.

Formation
of Ce2C3

recipitates
> 0.046 precip

(>460 Decreases Decreases Decreases - -

ppm)

, Which are
detrimental
to

mechanical

properties.

Gray Cast lron

Cerium Tensile Compressive
Content (wt%) Strength (MPa) Strength (MPa)

Hardness (HB) Notes

Without rare

0.0 (Baseline) - - ~253 N
earth addition.
Reported to
achieve the best
0.3 Optimal - - overall properties

in gray cast iron.

[5]

Significant
0.4 (as La+Ce ) )
] 501 - - improvement in
mix) ]
tensile strength.
A 79% increase
0.6 (as La+Ce in hardness
_ - 2209 453
mix) compared to the

baseline.

Experimental Protocols
Protocol for Cerium Addition to Molten Cast Iron
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This protocol outlines the general procedure for introducing cerium into a molten cast iron bath.
The most common method involves the use of masteralloys such as mischmetal or
ferroceriumsilicon.

Materials:
e Base molten cast iron with known chemical composition.

o Cerium masteralloy (e.g., Mischmetal with a typical composition of ~50-55% Ce, 25% La, 15-
18% Nd, and other rare earths, and ~5% iron).[6][7]

o Ladle for treatment.

o Temperature measurement device (e.g., thermocouple).

o Personal Protective Equipment (PPE): heat-resistant clothing, gloves, face shield.
Procedure:

o Melt Preparation: Melt the base cast iron in a suitable furnace (e.g., induction furnace) to the
desired tapping temperature, typically between 1450°C and 1550°C.

o Chemical Analysis: Take a sample of the base molten iron for chemical analysis to confirm its
composition, particularly the sulfur content, as cerium will react with it.

o Ladle Preparation: Preheat the treatment ladle to the appropriate temperature to minimize
heat loss during treatment.

e Cerium Masteralloy Addition:

o Sandwich Method (for ladle addition): Place the calculated amount of cerium masteralloy
at the bottom of the treatment ladle. Cover it with steel scrap or ferrosilicon to delay the
reaction until a sufficient amount of molten iron is in the ladle, ensuring better recovery.

o Plunging Method: Encase the cerium masteralloy in a steel bell and plunge it into the full
ladle of molten iron. This method improves the recovery of cerium.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.britannica.com/technology/misch-metal
https://en.wikipedia.org/wiki/Mischmetal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15488352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o In-mold Inoculation: For smaller, precise additions, a cerium-containing inoculant can be
placed in the mold's gating system.

o Tapping: Tap the molten iron from the furnace into the treatment ladle containing the cerium
masteralloy. The turbulence of the tapping stream aids in the dissolution and mixing of the
alloy.

o Dross Removal: After the reaction subsides, skim the dross (impurities and reaction
products) from the surface of the treated iron.

o Post-Inoculation: A secondary inoculation with a ferrosilicon-based inoculant is often
performed after the cerium treatment to further enhance graphite nucleation. This can be
done by adding the inoculant to the metal stream during ladle-to-ladle transfer or directly into
the pouring stream.[8]

o Casting: Pour the treated and inoculated molten iron into the prepared molds without delay
to avoid fading of the inoculation effect.[9]

Protocol for Metallographic Analysis of Cerium-Treated
Cast Iron

This protocol describes the steps for preparing and analyzing a cast iron sample to evaluate
the effects of cerium addition on its microstructure.

Materials:

e Castiron sample.

e Sectioning equipment (e.g., abrasive cutoff wheel).

e Mounting press and mounting compound (e.g., phenolic resin).

» Grinding and polishing equipment with a series of abrasive papers (e.g., 240, 320, 400, 600
grit) and polishing cloths with diamond suspensions (e.g., 9, 3, 1 um) and a final polishing
suspension (e.g., 0.05 um colloidal silica).

» Optical microscope with image analysis software.
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o Etchant: 2% Nital (2 ml nitric acid in 98 ml ethanol).
Procedure:
e Sectioning: Cut a representative sample from the casting. Avoid areas with casting defects.

e Mounting: Mount the sample in a polymeric compound to facilitate handling during grinding
and polishing.

e Grinding:
o Grind the sample surface using progressively finer abrasive papers.
o Use water as a lubricant and coolant.

o After each grinding step, clean the sample and rotate it 90 degrees to ensure the removal
of scratches from the previous step.

e Polishing:

o Polish the ground sample using diamond suspensions on appropriate polishing cloths,
moving from coarser to finer diamond particle sizes.

o Use a suitable lubricant.

o Perform a final polish with a colloidal silica suspension to obtain a scratch-free and mirror-
like surface.

e Microscopic Examination (Unetched):
o Examine the polished, unetched sample under an optical microscope.

o In ductile iron, observe the size, shape (nodularity), and distribution of the graphite
nodules.

o In gray cast iron, observe the morphology (flake type), size, and distribution of the graphite
flakes.
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e Nodularity and Nodule Count Determination (ASTM E2567 Summary):[10][11][12][13][14]

o Use an image analysis system to capture digital images of the unetched microstructure at
a specified magnification (typically 100x or 200x).[14]

o The software identifies and measures the graphite particles.

o Nodularity (%): The software calculates the percentage of graphite particles that meet a
predefined shape factor, classifying them as nodules.

o Nodule Count (nodules/mmz?): The software counts the number of nodules within a defined

measurement area.

o A statistically significant number of fields or particles should be analyzed to ensure
representative results.

o Etching: Immerse or swab the polished surface with 2% Nital for a few seconds to reveal the
matrix microstructure (ferrite, pearlite, etc.).

e Microscopic Examination (Etched):

o Examine the etched sample under the microscope to analyze the matrix structure
surrounding the graphite particles.

o Determine the percentage of ferrite and pearlite.

o Observe for the presence of carbides or other phases.

Mandatory Visualizations (Graphviz DOT Language)
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Caption: Signaling pathway of cerium's influence on cast iron microstructure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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